Cas no 128740-09-0 (1-methyl-octahydropyrrolo[3,4-b]pyrrole)

1-Methyl-octahydropyrrolo[3,4-b]pyrrole is a bicyclic heterocyclic compound featuring a fused pyrrolidine-pyrrole scaffold with a methyl substituent at the 1-position. This saturated nitrogen-rich structure exhibits enhanced stability and conformational rigidity compared to its unsaturated analogs, making it a valuable intermediate in pharmaceutical synthesis. The compound's dual pyrrolidine rings contribute to its strong basicity and ability to form stable salts, while the methyl group improves lipophilicity for better membrane permeability. Its stereochemistry allows for selective functionalization, enabling applications in asymmetric catalysis and chiral drug development. The scaffold is particularly useful in designing CNS-active compounds due to its structural similarity to bioactive alkaloids. Its synthetic versatility supports modifications at multiple positions, facilitating the development of novel pharmacophores with tailored physicochemical properties.
1-methyl-octahydropyrrolo[3,4-b]pyrrole structure
128740-09-0 structure
Product Name:1-methyl-octahydropyrrolo[3,4-b]pyrrole
CAS No:128740-09-0
MF:C7H14N2
MW:126.199461460114
MDL:MFCD12025453
CID:98514
PubChem ID:15070001
Update Time:2025-11-01

1-methyl-octahydropyrrolo[3,4-b]pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-Methyloctahydropyrrolo[3,4-b]pyrrole
    • 1-methyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole
    • 1-Methylhexahydropyrrolo[3,4-b]pyrrole
    • Pyrrolo[3,4-b]pyrrole,octahydro-1-methyl-
    • 1-Methyl-hexahydropyrrolo[3,4-b]pyrrole
    • 1-methyl-octahydropyrrolo[2,3-c]pyrrole
    • 2-Methyl-2,7-diazabicyclo[3.3.0]octane
    • Pyrrolo[3,4-b]pyrrole,octahydro-1-methyl
    • Octahydro-1-methyl-pyrrolo[3,4-b]pyrrole
    • AKOS BBV-006226
    • METHYLOCTAHYDROPYRROLO[3,4-B]PYRROLE
    • 1-Methyloctahydropyrrolo[2,3-c]pyrrole
    • 1-methyl-octahydropyrrolo[3,4-b]pyrrole
    • 1-Methyl-octahydro-pyrrolo[3,4-b]pyrrole
    • MDL: MFCD12025453
    • Inchi: 1S/C7H14N2/c1-9-3-2-6-4-8-5-7(6)9/h6-8H,2-5H2,1H3
    • InChI Key: PFZIWBWEHFZIMT-UHFFFAOYSA-N
    • SMILES: N1(C)CCC2CNCC12

Computed Properties

  • Exact Mass: 126.11600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0

Experimental Properties

  • Density: 0.970±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 161.5±8.0 ºC (760 Torr),
  • Flash Point: 55.5±9.4 ºC,
  • Solubility: Soluble (299 g/l) (25 º C),
  • PSA: 15.27000
  • LogP: 0.17660

1-methyl-octahydropyrrolo[3,4-b]pyrrole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-octahydropyrrolo[3,4-b]pyrrole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM197791-1g
1-methyloctahydropyrrolo[3,4-b]pyrrole
128740-09-0 95%
1g
$729 2021-06-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M855332-1g
1-Methyloctahydropyrrolo[3,4-b]pyrrole
128740-09-0 95%
1g
4,648.00 2021-05-17
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0660-1g
1-Methyl-octahydro-pyrrolo[3,4-b]pyrrole
128740-09-0 97%
1g
8056.4CNY 2021-07-19
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0660-5g
1-Methyl-octahydro-pyrrolo[3,4-b]pyrrole
128740-09-0 97%
5g
25356.47CNY 2021-07-19
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0660-500mg
1-Methyl-octahydro-pyrrolo[3,4-b]pyrrole
128740-09-0 97%
500mg
4452.22CNY 2021-07-19
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0660-100mg
1-Methyl-octahydro-pyrrolo[3,4-b]pyrrole
128740-09-0 97%
100mg
1110.94CNY 2021-07-19
Fluorochem
219009-250mg
1-Methyloctahydropyrrolo[3,4-b]pyrrole
128740-09-0 95%
250mg
£107.00 2022-03-01
Fluorochem
219009-1g
1-Methyloctahydropyrrolo[3,4-b]pyrrole
128740-09-0 95%
1g
£300.00 2022-03-01
Fluorochem
219009-5g
1-Methyloctahydropyrrolo[3,4-b]pyrrole
128740-09-0 95%
5g
£894.00 2022-03-01
Chemenu
CM197791-1g
1-methyloctahydropyrrolo[3,4-b]pyrrole
128740-09-0 95%+
1g
$400 2024-08-02

Additional information on 1-methyl-octahydropyrrolo[3,4-b]pyrrole

Comprehensive Overview of 1-Methyl-octahydropyrrolo[3,4-b]pyrrole (CAS No. 128740-09-0): Properties, Applications, and Industry Insights

The compound 1-methyl-octahydropyrrolo[3,4-b]pyrrole (CAS No. 128740-09-0) is a bicyclic amine derivative with a unique molecular structure, featuring a fused pyrrolidine ring system. This heterocyclic scaffold has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive building block. The presence of the methyl group at the 1-position enhances its lipophilicity, making it valuable for optimizing drug-like properties in medicinal chemistry.

Recent studies highlight the growing demand for saturated nitrogen heterocycles like octahydropyrrolopyrroles in drug discovery. This trend aligns with industry efforts to develop CNS-targeting therapeutics and GPCR modulators, where such frameworks improve blood-brain barrier penetration. The compound's three-dimensional complexity addresses contemporary challenges in designing stereoselective synthesis routes, a hot topic in green chemistry forums.

From a synthetic perspective, 128740-09-0 serves as a versatile intermediate for constructing sp3-rich molecules – a key focus in fragment-based drug design. Its hydrogen bond acceptor/donor capabilities make it particularly relevant for developing protein-protein interaction inhibitors, answering frequent search queries about "novel PPI scaffolds." Analytical characterization typically involves LC-MS purity analysis and chiral HPLC separation techniques, frequently discussed in analytical chemistry communities.

The compound's stability under various pH conditions has prompted investigations into its use as a prodrug moiety, especially for amine-containing APIs. This application resonates with current searches for "improved drug bioavailability strategies." Patent literature reveals its incorporation into kinase inhibitor backbones and neurotransmitter analogs, addressing popular inquiries about "next-generation kinase modulators."

In material science applications, the pyrrolopyrrole core demonstrates potential as a ligand precursor for catalytic systems. This connects with trending discussions about N-heterocyclic catalysts in sustainable chemistry. The compound's conformational rigidity also makes it interesting for molecular imprinting technologies, a subject gaining traction in sensor development circles.

Quality control protocols for 1-methyl-octahydropyrrolo[3,4-b]pyrrole emphasize residual solvent monitoring and enantiomeric excess determination, reflecting laboratory professionals' frequent technical questions. The development of continuous flow synthesis methods for such bicyclic amines represents an active research area, matching industry searches for "process intensification techniques."

From a regulatory standpoint, proper handling of nitrogenous compounds requires consideration of industrial hygiene measures, a common concern in workplace safety queries. The substance's physicochemical properties (including logP and pKa) are frequently requested parameters in research databases, underscoring their importance in ADMET prediction models.

Emerging applications in peptidomimetic design leverage the scaffold's ability to mimic proline-rich motifs, responding to growing interest in "non-peptide bioactive compounds." The compound's crystallographic data has become valuable for molecular modeling studies, particularly in structure-based drug design workflows that dominate computational chemistry discussions.

Supply chain considerations for CAS 128740-09-0 reflect broader pharmaceutical industry trends toward custom synthesis solutions and GMP-grade intermediates. These aspects frequently appear in procurement specialists' search patterns. The compound's scalable production challenges mirror common technical forum questions about "multigram heterocycle synthesis."

Future research directions may explore the scaffold's potential in covalent inhibitor warheads or bioconjugation chemistry, areas generating substantial academic and industrial interest. The compound's metabolic stability characteristics continue to make it relevant for medicinal chemistry optimization projects, addressing persistent queries about "improving compound half-life."

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd